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Compound of Interest

Compound Name: Cefpiramide

Cat. No.: B047137 Get Quote

Application Notes and Protocols: Cefpiramide
Stock Solution
Audience: Researchers, scientists, and drug development professionals.

Introduction
Cefpiramide is a third-generation cephalosporin antibiotic with a broad spectrum of activity

against both Gram-positive and Gram-negative bacteria.[1][2] Its mechanism of action involves

the inhibition of bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs).[3]

In a laboratory setting, the accurate preparation and proper storage of Cefpiramide stock

solutions are critical for ensuring experimental reproducibility and the integrity of results. These

notes provide detailed protocols for the preparation and storage of Cefpiramide solutions for

research use.

Data Presentation: Solubility and Storage
Quantitative data regarding the solubility and stability of Cefpiramide are summarized below. It

is important to note that Cefpiramide free acid has low water solubility, while its sodium salt

form is more water-soluble.[3][4] For laboratory use, Dimethyl Sulfoxide (DMSO) is a common

and effective solvent.[2]

Table 1: Cefpiramide Solubility
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Solvent Maximum Concentration Notes

Dimethyl Sulfoxide
(DMSO)

100 mg/mL (163.22 mM)

Use of fresh, anhydrous
DMSO is recommended as
moisture can reduce
solubility.[2]

Water 6.68e-02 g/L (0.0668 mg/mL)

Refers to Cefpiramide free

acid.[3] The sodium salt is

more soluble.

| Ethanol | Insoluble | --- |

Table 2: Storage and Stability of Cefpiramide

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C
Refer to
manufacturer's
expiry date

Store sealed,
protected from
light and moisture.
[5]

Stock Solution (in

DMSO)
-20°C Up to 1 month

Aliquoting is highly

recommended to

avoid repeated freeze-

thaw cycles.

| Stock Solution (in DMSO) | -80°C | Up to 6 months | Considered the optimal temperature for

long-term storage. |

Note: As a β-lactam antibiotic, Cefpiramide in solution is susceptible to degradation via

hydrolysis.[5] It is sensitive to high temperatures, light exposure, and basic conditions.[5]

Therefore, freshly prepared solutions are always recommended for sensitive applications.

Experimental Protocol: Stock Solution Preparation
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This protocol details the preparation of a 100 mg/mL (163.22 mM) Cefpiramide stock solution

in DMSO.

3.1 Materials and Equipment

Cefpiramide powder (free acid, MW: 612.64 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)[6][7]

Analytical balance and weigh paper/boat

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

(Optional) 0.22 µm syringe filter for sterilization

3.2 Step-by-Step Procedure

Preparation: In a sterile environment (e.g., a laminar flow hood), allow Cefpiramide powder

and DMSO to equilibrate to room temperature before opening to prevent condensation.

Weighing: Tare the analytical balance with a sterile weigh boat. Carefully weigh the desired

amount of Cefpiramide powder. For example, to prepare 1 mL of a 100 mg/mL stock, weigh

100 mg of Cefpiramide.

Dissolution: Transfer the weighed powder into a sterile tube appropriately sized for the final

volume. Add the corresponding volume of anhydrous DMSO. For 100 mg of powder, add 1

mL of DMSO.

Mixing: Cap the tube securely and vortex the solution until the Cefpiramide powder is

completely dissolved. The solution should be clear and free of particulates. Gentle warming

or brief sonication may be used to aid dissolution if necessary, but overheating should be

avoided.
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Sterilization (Optional): If the stock solution is intended for use in sterile applications such as

cell culture, it should be filter-sterilized.[8] Draw the solution into a sterile syringe, attach a

0.22 µm syringe filter, and dispense it into a new sterile tube. Note: Solutions in DMSO do

not typically require filter sterilization if prepared aseptically from sterile components.

Aliquoting: To avoid degradation from multiple freeze-thaw cycles, divide the stock solution

into smaller, single-use aliquots in sterile cryovials or microcentrifuge tubes.[8]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and preparation date. Immediately transfer the aliquots to the recommended storage

temperature (-20°C for short-term or -80°C for long-term storage).

Table 3: Example Dilutions for a 100 mg/mL Stock Solution

Desired Stock
Concentration

Mass of Cefpiramide Volume of DMSO

100 mg/mL 100 mg 1 mL

50 mg/mL 50 mg 1 mL

| 10 mg/mL | 10 mg | 1 mL |

Visualization of Workflow
The following diagram illustrates the standard workflow for preparing and storing a

Cefpiramide stock solution.
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Preparation Phase

Processing & Storage

Start: Equilibrate Reagents

1. Weigh Cefpiramide Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve Completely

4. Quality Check (Clear Solution)

5. Filter Sterilize (Optional)

If for cell culture

6. Aliquot into Sterile Vials

If not for cell culture

7. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for Cefpiramide Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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